Cas no 1521694-05-2 (2-(2-Methoxypropan-2-yl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(2-Methoxypropan-2-yl)pyrimidine-5-carboxylic acid
• CAS No: 1521694-05-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD21823291
• CID: 5619883
• PubChem ID: 79198541
• Update Time: 2025-05-25

2-(2-Methoxypropan-2-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-2830720
• AKOS017750275
• 1521694-05-2
• CS-0244577
• 2-(2-methoxypropan-2-yl)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-(1-methoxy-1-methylethyl)-
• 2-(2-Methoxypropan-2-yl)pyrimidine-5-carboxylic acid

• MDL： MFCD21823291
• Inchi： 1S/C9H12N2O3/c1-9(2,14-3)8-10-4-6(5-11-8)7(12)13/h4-5H,1-3H3,(H,12,13)
• InChI Key： AMUBENFFBNSHQU-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C1N=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 315.8±22.0 °C(Predicted)
• pka: 2.90±0.10(Predicted)

Additional information on 2-(2-Methoxypropan-2-yl)pyrimidine-5-carboxylic acid

Comprehensive Overview of 2-(2-Methoxypropan-2-yl)pyrimidine-5-carboxylic acid (CAS No. 1521694-05-2)

2-(2-Methoxypropan-2-yl)pyrimidine-5-carboxylic acid (CAS No. 1521694-05-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique structural features, including a methoxypropan-2-yl group and a carboxylic acid moiety, which contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The compound's molecular formula, C₉H₁₂N₂O₃, reflects its moderate complexity, making it an attractive candidate for medicinal chemistry. Its pyrimidine core is a common scaffold in bioactive molecules, often associated with interactions in biological systems. Recent studies highlight its role in modulating enzymatic activity, which aligns with current trends in targeted therapy and precision medicine. As the demand for novel heterocyclic compounds grows, 2-(2-Methoxypropan-2-yl)pyrimidine-5-carboxylic acid stands out due to its balanced lipophilicity and hydrogen-bonding capacity.

In the context of green chemistry, this compound has also been evaluated for its potential in sustainable synthesis. The methoxy group offers stability under various reaction conditions, reducing the need for harsh reagents—a key consideration for environmentally conscious manufacturers. This aligns with the rising interest in eco-friendly intermediates and green solvents, topics frequently searched in academic and industrial databases. Furthermore, its compatibility with microwave-assisted and flow chemistry techniques positions it as a forward-thinking choice for high-throughput screening.

Analytical methods for characterizing CAS No. 1521694-05-2 typically involve HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. Quality control protocols emphasize the absence of residual solvents, a critical factor for regulatory compliance in GMP synthesis. These aspects resonate with laboratories seeking reliable reference standards or custom synthesis services, as evidenced by search engine queries related to "high-purity pyrimidine derivatives."

From a commercial perspective, suppliers often highlight the compound's shelf stability and solubility profile in DMSO or ethanol, addressing common end-user concerns. Its applications extend to material science, where it serves as a precursor for functionalized polymers—a niche but growing market. Discussions in patent literature suggest its utility in OLED materials, tapping into the booming demand for organic electronics.

In summary, 2-(2-Methoxypropan-2-yl)pyrimidine-5-carboxylic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted roles—from drug development to sustainable materials—make it a compound worth monitoring in scientific and industrial circles. As research continues to uncover new applications, this molecule is poised to remain relevant in answering contemporary challenges across disciplines.